Cas no 86374-32-5 ([1,1'-Biphenyl]-ar,ar'-diol, ar,ar,ar',ar'-tetrachloro-(9CI))

[1,1'-Biphenyl]-ar,ar'-diol, ar,ar,ar',ar'-tetrachloro-(9CI) structure
86374-32-5 structure
Product Name:[1,1'-Biphenyl]-ar,ar'-diol, ar,ar,ar',ar'-tetrachloro-(9CI)
CAS No:86374-32-5
MF:C12H6Cl4O2
MW:323.986839771271
CID:734226
PubChem ID:57354878
Update Time:2025-04-19

[1,1'-Biphenyl]-ar,ar'-diol, ar,ar,ar',ar'-tetrachloro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-ar,ar'-diol, ar,ar,ar',ar'-tetrachloro-(9CI)
    • 3-(2,3,4,5-tetrachlorophenyl)benzene-1,2-diol
    • Tetrachloro-(1,1'-biphenyl)diol
    • 86374-32-5
    • 2',3',4',5'-Tetrachloro[1,1'-biphenyl]-2,3-diol
    • DTXSID601006772
    • Inchi: 1S/C12H6Cl4O2/c13-7-4-6(9(14)11(16)10(7)15)5-2-1-3-8(17)12(5)18/h1-4,17-18H
    • InChI Key: NVBFDAHKJGHGDG-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=CC=1C1C=CC=C(C=1O)O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 323.909240g/mol
  • Monoisotopic Mass: 321.912190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 40.5Ų
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